2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H19N7O3S2/c1-11-3-4-12(2)14(7-11)27-15(8-13-9-16(28)23-18(30)22-13)25-26-20(27)32-10-17(29)24-19-21-5-6-31-19/h3-7,9H,8,10H2,1-2H3,(H,21,24,29)(H2,22,23,28,30)
• InChI Key: SPSCEIQPOUJNGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C20H19N7O3S2
• Molecular Weight: 469.5 g/mol

Description

2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H19N7O3S2 and its molecular weight is 469.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on compounds structurally related to 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has focused on their crystal structures. For example, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed that these compounds exhibit a folded conformation around the methylene C atom of the thioacetamide bridge. This conformation is stabilized by an intramolecular N—H⋯N hydrogen bond (Subasri et al., 2016).

Synthesis of Novel Compounds

A significant area of research involves the synthesis of novel compounds using similar chemical structures. For instance, new heterocyclic compounds such as thiazolopyrimidines and oxadiazepines have been synthesized starting from related chemical precursors. These compounds have been evaluated for their potential as COX-1/COX-2 inhibitors, analgesic, and anti-inflammatory agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Another focus is the antimicrobial activity of related compounds. For example, a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives were synthesized to determine their antimicrobial activity. These compounds showed potential activity against various bacterial and fungal strains (Baviskar et al., 2013).

Heterocycle Synthesis

Research in this domain also includes the synthesis of various heterocycles. Compounds such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives have been produced through reactions involving related chemical structures (Shibuya, 1984).

Antioxidant Activity

Studies also explore the antioxidant activity of compounds synthesized from similar chemical structures. For instance, 5,7-dimethyl-3H-thiazolo[4,5-b]pyridine-2-one and its derivatives were evaluated for their in vitro antioxidant activity, demonstrating potential in this area (Chaban et al., 2013).